Cas no 1265520-96-4 (3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine)

• Product Name: 3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine
• CAS No: 1265520-96-4
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• MDL: MFCD26051432
• CID: 5168193
• PubChem ID: 112594395
• Update Time: 2025-10-31

3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine
• [3-Methylsulfonyl-5-(trifluoromethyl)phenyl]methanamine
• Benzenemethanamine, 3-(methylsulfonyl)-5-(trifluoromethyl)-
• 3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine

• MDL： MFCD26051432
• Inchi： 1S/C9H10F3NO2S/c1-16(14,15)8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： MUIXPGZYRCQACO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(F)(F)F)C=C(CN)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine

3-Methanesulfonyl-5-(Trifluoromethyl)Phenylmethanamine: A Comprehensive Overview

3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanamine, also known by its CAS registry number CAS No. 1265520-96-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a methanesulfonyl group attached to a phenyl ring substituted with a trifluoromethyl group and a methanamine moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable building block in modern organic synthesis.

The synthesis of 3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine involves a series of carefully designed reactions, often employing catalytic methods to achieve high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are particularly important for drug discovery and development. The methanesulfonyl group is known for its strong electron-withdrawing effects, which can significantly influence the reactivity of the molecule in various chemical transformations.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of 3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drugs. Additionally, the trifluoromethyl group enhances the compound's lipophilicity and stability, which are desirable properties for drug molecules targeting chronic diseases such as cancer and neurodegenerative disorders.

Recent research has also explored the use of this compound in agrochemicals, particularly as a component in herbicides and fungicides. The trifluoromethyl group contributes to the compound's resistance to metabolic degradation in plants, while the methanamine moiety enhances its bioavailability. These properties make it an attractive candidate for developing environmentally friendly agricultural chemicals that are both effective and sustainable.

From a materials science perspective, CAS No. 1265520-96-4 has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it suitable for applications requiring high thermal and chemical resistance. Researchers have also explored its potential in nanotechnology, where it serves as a functionalizing agent for nanoparticles used in drug delivery systems.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These advancements have significantly improved the quality control processes in its production and application.

In conclusion, 3-methanesulfonyl-5-(trifluoromethyl)phenylmethanamine, with its unique structural features and versatile functional groups, continues to be a focal point in diverse scientific disciplines. Its role as a key intermediate in drug discovery, agrochemical development, and materials science underscores its importance in advancing modern technologies. As research progresses, this compound is expected to unlock new possibilities across various industries, contributing to innovative solutions for global challenges.